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Compound of Interest

Compound Name:
(((9H-Fluoren-9-

yl)methoxy)carbonyl)-D-threonine

Cat. No.: B557613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for Fmoc-D-

threonine (CAS No. 157355-81-2), a key building block in peptide synthesis. The information is

compiled from various chemical suppliers and safety data sheets to ensure a thorough

understanding of its properties and handling requirements.

Chemical and Physical Properties
Fmoc-D-threonine is a white to off-white crystalline powder. Its fundamental properties are

summarized in the table below for easy reference.
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Property Value References

CAS Number 157355-81-2 [1][2][3]

Molecular Formula C₁₉H₁₉NO₅ [3][4]

Molecular Weight 341.36 g/mol [1][3][4]

Appearance
White to slight yellow to beige

powder/crystal

Purity
≥93.0% (acidimetric), ≥98%

(TLC), ≥98.0% (HPLC)
[3]

Enantiomeric Purity ≥ 99.5 % (a/a) [3]

Storage Temperature 2-30°C [3]

Hazard Identification and Classification
According to the information available from multiple suppliers, Fmoc-D-threonine is not

classified as a hazardous substance.[5][6][7] However, as with any chemical, it should be

handled with care in a laboratory setting.

GHS Classification: Not a hazardous substance or mixture.[6][7]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

At present, no specific toxicological studies, such as LD50 or LC50 data, for Fmoc-D-threonine

are publicly available. The substance is not listed as a carcinogen by IARC, NTP, or OSHA.[7]
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Proper handling and storage are crucial to maintain the integrity of Fmoc-D-threonine and

ensure laboratory safety.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust.[8]

Use appropriate personal protective equipment (PPE), including safety glasses or goggles,

chemical-resistant gloves, and a laboratory coat.[8]

Avoid formation of dust and aerosols.[9]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]

Recommended storage temperature is between 2°C and 30°C.[3]

The following diagram illustrates the recommended workflow for handling Fmoc-D-threonine in

a laboratory setting.
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Figure 1: Fmoc-D-threonine Handling Workflow
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Figure 1: Fmoc-D-threonine Handling Workflow

Accidental Release and First Aid Measures
In case of accidental release or exposure, follow these procedures:

Accidental Release:
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Ensure adequate ventilation.

Avoid dust formation.[9]

Sweep up the spilled solid material and place it in a suitable container for disposal.[5]

Do not let the product enter drains.[9]

First Aid:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.[5]

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[5]

Disposal Considerations
Waste material must be disposed of in accordance with local, state, and federal regulations.[7]

Solid Waste: Collect solid Fmoc-D-threonine waste in a clearly labeled, compatible container.

[8]

Liquid Waste: When rinsing containers, collect the rinsate as hazardous liquid waste.[8]

Contact your institution's Environmental Health & Safety (EHS) department for specific

disposal procedures.[8]

The logical flow for the disposal of Fmoc-D-threonine is outlined in the diagram below.
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Figure 2: Fmoc-D-threonine Disposal Workflow
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Figure 2: Fmoc-D-threonine Disposal Workflow

Experimental Protocols
Specific experimental protocols for the safety assessment of Fmoc-D-threonine are not readily

available in the public domain. The safety information provided in this guide is based on the
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data sheets from chemical suppliers. For detailed, in-house safety assessments, it is

recommended to follow established protocols for similar non-hazardous chemical powders.

Signaling Pathways
There is no available information to suggest that Fmoc-D-threonine interacts with any specific

signaling pathways to induce toxicity. Given its primary use as a protected amino acid in

peptide synthesis and its general classification as non-hazardous, it is unlikely to have

significant off-target biological effects under normal laboratory handling conditions.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the specific

SDS for the most accurate and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557613#fmoc-d-threonine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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